N-Methyl-gamma-phenoxybenzenepropanamine

• CAS No.: 56161-70-7
• Molecular Formula: C16H19NO
• Molecular Weight: 241.33 g/mol
• IUPAC Name: N-methyl-3-phenoxy-3-phenylpropan-1-amine
• InChI: InChI=1S/C16H19NO/c1-17-13-12-16(14-8-4-2-5-9-14)18-15-10-6-3-7-11-15/h2-11,16-17H,12-13H2,1H3
• InChI Key: DMOUAPYFRKLFHO-UHFFFAOYSA-N
• Canonical SMILES: CNCCC(C1=CC=CC=C1)OC2=CC=CC=C2

Description

N-Methyl-gamma-phenoxybenzenepropanamine is a useful research compound. Its molecular formula is C16H19NO and its molecular weight is 241.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under stirring, while maintaining the temperature between about 15° and about 25° C. with an ice-water bath, 12.3 g of 36 percent aqueous hydrogen chloride are dropped on the filtered organic phase, resulting in the crystallization of D-ATM hydrochloride (mw 277.80). The resulting suspension is stirred at about 20° C. for 1 hour, the solid is collected by filtration, washed twice with 40 ml of n-butyl acetate, and dried for 18 hours under vacuum at about 50° to about 60° C., yielding 32.7 g of product, a 48 percent yield based on the N-methyl-3-hydroxy-3-phenylpropylamine starting material, having a melting point of about 170° to about 174° C. The D-ATM HCl is found by chiral HPLC to be a mixture of enantiomers, with a relative ratio of 69:31.